O-Desmethyl Carvedilol β-D-Glucuronide
O-Desmethyl Carvedilol β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
142227-50-7
VCID:
VC0130575
InChI:
InChI=1S/C29H32N2O10/c32-16(15-39-22-11-5-8-19-23(22)17-6-1-2-7-18(17)31-19)14-30-12-13-38-20-9-3-4-10-21(20)40-29-26(35)24(33)25(34)27(41-29)28(36)37/h1-11,16,24-27,29-35H,12-15H2,(H,36,37)/t16?,24-,25-,26+,27-,29+/m0/s1
SMILES:
Molecular Formula:
C29H32N2O10
Molecular Weight:
568.6 g/mol
O-Desmethyl Carvedilol β-D-Glucuronide
CAS No.: 142227-50-7
Cat. No.: VC0130575
Molecular Formula: C29H32N2O10
Molecular Weight: 568.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142227-50-7 |
|---|---|
| Molecular Formula | C29H32N2O10 |
| Molecular Weight | 568.6 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H32N2O10/c32-16(15-39-22-11-5-8-19-23(22)17-6-1-2-7-18(17)31-19)14-30-12-13-38-20-9-3-4-10-21(20)40-29-26(35)24(33)25(34)27(41-29)28(36)37/h1-11,16,24-27,29-35H,12-15H2,(H,36,37)/t16?,24-,25-,26+,27-,29+/m0/s1 |
| Standard InChI Key | FOAUGBVKSVDCOW-YOQQQZIXSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C3=C(N2)C=CC=C3OCC(CNCCOC4=CC=CC=C4O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(N2)C=CC=C3OCC(CNCCOC4=CC=CC=C4OC5C(C(C(C(O5)C(=O)O)O)O)O)O |
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